Cas no 1338990-68-3 (Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]-)

• Product Name: Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]-
• CAS No: 1338990-68-3
• MF: C₉H₈FNO₂S
• MW: 213.228724479675
• CID: 5149311
• Update Time: 2025-07-21

Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-4-(METHANESULFONYLMETHYL)BENZONITRILE
• Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]-

• Inchi： 1S/C9H8FNO2S/c1-14(12,13)6-8-3-2-7(5-11)4-9(8)10/h2-4H,6H2,1H3
• InChI Key： UHUVXOGUTUIZKX-UHFFFAOYSA-N
• SMILES： S(C)(CC1C=CC(C#N)=CC=1F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: 0.9
• Topological Polar Surface Area: 66.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]-

Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]- (CAS No. 1338990-68-3): A Comprehensive Overview in Modern Chemical Research

Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]-, identified by its CAS number 1338990-68-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, including a fluorine substituent and a methylsulfonyl group, exhibits intriguing chemical properties that make it a valuable candidate for various synthetic applications. The integration of these functional groups not only enhances its reactivity but also opens up possibilities for its use in the development of novel therapeutic agents and materials.

The< strong>fluorine atom at the 3-position of the benzene ring in Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]- plays a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorinated aromatic compounds are well-known for their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This characteristic has made such compounds increasingly popular in drug design, particularly in the development of kinase inhibitors and other small-molecule drugs. The presence of the< strong>methylsulfonyl group at the 4-position further contributes to the compound's versatility, providing a site for further functionalization and interaction with biological systems.

In recent years, there has been a surge in research focused on the synthesis and applications of fluorinated benzonitrile derivatives. One notable area of interest is their use as intermediates in the preparation of pharmaceuticals. For instance, studies have demonstrated the utility of Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]- in the synthesis of potent inhibitors targeting various enzymes involved in cancer metabolism. The fluorine atom's ability to enhance binding interactions with these enzymes has been exploited to develop molecules with improved therapeutic efficacy and reduced side effects.

Moreover, the< strong>methylsulfonyl moiety in this compound serves as a versatile handle for further chemical modifications. This group can be readily transformed into other functional units, such as hydroxyl or carboxyl groups, through selective reactions like nucleophilic substitution or oxidation processes. Such modifications are essential for tailoring the compound's properties to meet specific requirements in drug development or material science applications.

The significance of< strong>Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]- extends beyond pharmaceutical applications. Researchers have also explored its potential in materials science, particularly in the development of advanced polymers and liquid crystals. The incorporation of fluorine and methylsulfonyl groups into polymer backbones can lead to materials with enhanced thermal stability, mechanical strength, and chemical resistance. These properties are highly desirable for applications in electronics, coatings, and high-performance plastics.

Recent advancements in synthetic methodologies have further facilitated the exploration of< strong>Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]-'s applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular architectures featuring this compound as a key building block. These methods have not only streamlined the synthesis process but also allowed for greater control over regioselectivity and stereochemistry during product formation.

The impact of< strong>Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]- on modern chemical research is underscored by its growing presence in both academic and industrial settings. Academic laboratories continue to investigate its reactivity patterns and explore new synthetic pathways, while pharmaceutical companies are keen on incorporating it into their drug discovery pipelines. The compound's unique combination of structural features makes it a promising candidate for addressing unmet medical needs across various therapeutic areas.

In conclusion, Benzonitrile, 3-fluoro-4-[(methylsulfonyl)methyl]- (CAS No. 1338990-68-3) represents a fascinating example of how structural innovation can drive advancements in chemical research. Its multifaceted applications span from pharmaceutical development to materials science, highlighting its importance as a versatile intermediate and building block. As research continues to uncover new possibilities for this compound, its role in shaping future scientific breakthroughs is poised to grow even further.